Cas no 262368-29-6 (4-Morpholineacetamide, N-(4-aminophenyl)-N-methyl-)

4-Morpholineacetamide, N-(4-aminophenyl)-N-methyl- structure
262368-29-6 structure
Product Name:4-Morpholineacetamide, N-(4-aminophenyl)-N-methyl-
CAS No:262368-29-6
MF:C13H19N3O2
MW:249.308862924576
CID:1426187
PubChem ID:22569318
Update Time:2025-04-20

4-Morpholineacetamide, N-(4-aminophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineacetamide, N-(4-aminophenyl)-N-methyl-
    • n-(morpholinyl-methylcarbonyl)-n-methyl-p-phenylenediamine
    • 4-(N-morpholinomethylcarbonyl-N-methyl-amino)-aniline
    • 262368-29-6
    • DB-114871
    • SCHEMBL3144650
    • GCQFMJFKLZDMRV-UHFFFAOYSA-N
    • Inchi: 1S/C13H19N3O2/c1-15(12-4-2-11(14)3-5-12)13(17)10-16-6-8-18-9-7-16/h2-5H,6-10,14H2,1H3
    • InChI Key: GCQFMJFKLZDMRV-UHFFFAOYSA-N
    • SMILES: O1CCN(CC(N(C)C2C=CC(=CC=2)N)=O)CC1

Computed Properties

  • Exact Mass: 249.147726857g/mol
  • Monoisotopic Mass: 249.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.8Ų
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